Cas no 1806047-10-8 (3-(Aminomethyl)-5-bromo-4-cyano-2-(difluoromethyl)pyridine)

• Product Name: 3-(Aminomethyl)-5-bromo-4-cyano-2-(difluoromethyl)pyridine
• CAS No: 1806047-10-8
• MF: C₈H₆BrF₂N₃
• MW: 262.0541472435
• CID: 4810118
• Update Time: 2025-06-10

3-(Aminomethyl)-5-bromo-4-cyano-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-bromo-4-cyano-2-(difluoromethyl)pyridine

• Inchi： 1S/C8H6BrF2N3/c9-6-3-14-7(8(10)11)5(2-13)4(6)1-12/h3,8H,2,13H2
• InChI Key： BDUJTLHCPAVRPS-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(=C1C#N)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 0.8
• Topological Polar Surface Area: 62.7

Additional information on 3-(Aminomethyl)-5-bromo-4-cyano-2-(difluoromethyl)pyridine

Introduction to 3-(Aminomethyl)-5-bromo-4-cyano-2-(difluoromethyl)pyridine (CAS No. 1806047-10-8)

3-(Aminomethyl)-5-bromo-4-cyano-2-(difluoromethyl)pyridine, identified by its CAS number 1806047-10-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that serves as a fundamental scaffold in the synthesis of numerous bioactive molecules. The unique combination of functional groups present in this molecule—namely the aminomethyl, bromo, cyano, and difluoromethyl substituents—makes it a versatile intermediate for further chemical modifications and drug development applications.

The aminomethyl group at the 3-position of the pyridine ring introduces a primary amine functionality, which can undergo various chemical transformations such as coupling reactions with carboxylic acids or acid chlorides to form amides, or condensation reactions to form Schiff bases. This reactivity is particularly valuable in medicinal chemistry, where amide bonds are ubiquitous in drug molecules. The presence of the bromo atom at the 5-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or alkyl groups. These types of reactions are widely employed in the construction of complex molecular architectures.

The cyano group at the 4-position adds a polar electron-withdrawing moiety, which can influence both the electronic properties and solubility of the compound. Additionally, the difluoromethyl group at the 2-position introduces fluorine atoms, which are known to enhance metabolic stability, lipophilicity, and binding affinity in drug candidates. The strategic placement of these fluorine atoms can modulate pharmacokinetic properties, making this compound particularly interesting for optimizing drug-like characteristics.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds exhibit diverse pharmacological effects, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of substituents in 3-(Aminomethyl)-5-bromo-4-cyano-2-(difluoromethyl)pyridine suggests potential applications in these areas. For instance, the combination of an amine group and electron-withdrawing cyano and difluoromethyl groups may contribute to selective binding interactions with biological targets.

Recent research has highlighted the importance of fluorinated pyridines in medicinal chemistry. The introduction of fluorine atoms can fine-tune molecular properties such as hydrogen bonding interactions, lipophilicity, and metabolic stability. A notable example is the development of kinase inhibitors, where fluorinated pyridines have been shown to improve binding affinity to protein targets. The structural features of 3-(Aminomethyl)-5-bromo-4-cyano-2-(difluoromethyl)pyridine align well with these trends, making it a promising candidate for further exploration in drug discovery programs.

The bromo substituent at the 5-position also opens up possibilities for generating libraries of analogs through iterative functionalization strategies. By employing palladium-catalyzed cross-coupling reactions, researchers can introduce a wide range of aryl or heteroaryl groups at this position, thereby diversifying the chemical space for structure-activity relationship (SAR) studies. Such libraries are instrumental in identifying lead compounds with enhanced potency and selectivity.

Another area of interest is the use of this compound as a building block for more complex scaffolds via intramolecular cyclization or other rearrangement reactions. The presence of multiple reactive sites allows for orthogonal functionalization pathways, enabling chemists to construct intricate molecular frameworks with precision. This capability is particularly valuable in hit-to-lead optimization campaigns where scaffold hopping is often required.

The synthesis of 3-(Aminomethyl)-5-bromo-4-cyano-2-(difluoromethyl)pyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps may include nucleophilic substitution reactions to introduce the amine and bromo groups, followed by cyanation and difluoromethylation protocols. Advances in synthetic methodologies have made it possible to perform these transformations under mild conditions while maintaining excellent regioselectivity.

In conclusion,3-(Aminomethyl)-5-bromo-4-cyano-2-(difluoromethyl)pyridine (CAS No. 1806047-10-8) represents a valuable intermediate with significant potential in pharmaceutical research. Its unique structural features—combining an amine group with bromo, cyano, and difluoromethyl substituents—make it a versatile tool for constructing novel bioactive molecules. As drug discovery efforts continue to evolve towards more sophisticated molecular architectures,this compound is poised to play an important role in developing next-generation therapeutic agents.